Cas no 1227577-43-6 (2-(2-methoxy-6-methylpyridin-4-yl)acetic acid)

• Product Name: 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid
• CAS No: 1227577-43-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 2618161
• PubChem ID: 72212959
• Update Time: 2025-08-05

2-(2-methoxy-6-methylpyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid
• EN300-1842498
• 1227577-43-6
• (2-METHOXY-6-METHYLPYRIDIN-4-YL)ACETIC ACID
• AB71381

• Inchi： 1S/C9H11NO3/c1-6-3-7(5-9(11)12)4-8(10-6)13-2/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： NVYGHSZELQJAHT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)CC(=O)O

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid

Research Brief on 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid (CAS: 1227577-43-6) in Chemical Biology and Pharmaceutical Applications

2-(2-methoxy-6-methylpyridin-4-yl)acetic acid (CAS: 1227577-43-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This pyridine derivative, characterized by its methoxy and methyl substituents, has demonstrated promising applications in drug discovery and development. Recent studies have focused on its potential as a building block for novel bioactive molecules, particularly in the design of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid as a key intermediate in the synthesis of selective JAK3 inhibitors. The research team demonstrated that modifications at the acetic acid moiety of this compound led to improved potency and selectivity profiles against Janus kinase family members. The CAS 1227577-43-6 compound served as a crucial scaffold that enabled optimal binding interactions in the ATP-binding pocket of JAK3.

In the field of anti-inflammatory drug development, recent patent applications (WO2023052467A1) have highlighted the utility of 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid derivatives as modulators of NLRP3 inflammasome activity. The unique electronic properties imparted by the methoxy group at the 2-position and the methyl group at the 6-position appear to contribute to enhanced metabolic stability compared to similar pyridine derivatives. These findings suggest potential applications in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Analytical characterization studies of 1227577-43-6 have advanced significantly in the past year. A comprehensive NMR and mass spectrometry analysis published in Analytical Chemistry (2024) provided detailed structural insights into this compound, including its preferred tautomeric forms in various solvents. These findings are particularly valuable for pharmaceutical formulation scientists working with this compound.

The synthetic accessibility of 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid has been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and reduced environmental impact through green chemistry approaches. This advancement addresses previous challenges in the commercial availability of this important building block.

Emerging research suggests potential applications of 1227577-43-6 beyond small molecule therapeutics. Several biotechnology companies are exploring its incorporation into PROTAC (proteolysis targeting chimera) molecules, where its physicochemical properties appear favorable for linker design. Early-stage studies indicate that the balanced lipophilicity and hydrogen bonding capacity of this compound may contribute to improved cell permeability of PROTAC molecules.

Future research directions for 2-(2-methoxy-6-methylpyridin-4-yl)acetic acid include exploration of its metal-chelating properties for radiopharmaceutical applications and further investigation of its potential as a fragment in fragment-based drug discovery. The compound's versatility and favorable ADME properties continue to make it a valuable tool in medicinal chemistry research.